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molecular formula C5H7ClO2S B8618803 Methyl 3-chloro-2-(methylsulfanyl)prop-2-enoate CAS No. 5247-34-7

Methyl 3-chloro-2-(methylsulfanyl)prop-2-enoate

Cat. No. B8618803
CAS RN: 5247-34-7
M. Wt: 166.63 g/mol
InChI Key: DJUUAFGRCUXEDJ-UHFFFAOYSA-N
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Patent
US08278473B2

Procedure details

To a suspension of 21.4 g (535 mmol) of sodium hydride (60% in oil) in 200 ml of DMF was added dropwise a mixture of 25.8 g (214 mmol) of methyl 2-(methylthio)acetate and 26.5 g (428 mmol) of methyl formate under ice cooling and stirred at room temperature overnight. To the reaction mixture was added portionwise 27.0 g (141 mmol) of p-toluenesulfonyl chloride under ice cooling and stirred at room temperature for 1 hour. After dilution with tert-butyl methyl ether, the solution was washed sequentially with water and saturated NaCl solution, dried over anhydrous MgSO4, and concentrated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1) to obtain 9.72 g of methyl 2-(methylthio)-3-(p-toluenesulfonyloxy)-2-propenoate and 1.88 g of methyl 3-chloro-2-(methylthio)-2-propenoate.
Name
sodium hydride
Quantity
21.4 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
methyl 2-(methylthio)acetate
Quantity
25.8 g
Type
reactant
Reaction Step Two
Name
methyl formate
Quantity
26.5 g
Type
reactant
Reaction Step Two
Name
p-toluenesulfonyl chloride
Quantity
27 g
Type
reactant
Reaction Step Three
Name
methyl 2-(methylthio)-3-(p-toluenesulfonyloxy)-2-propenoate
Name
methyl 3-chloro-2-(methylthio)-2-propenoate

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH3:3][S:4][CH2:5][C:6]([O:8][CH3:9])=[O:7].[CH:10]([O:12][CH3:13])=[O:11].[C:14]1([CH3:24])[CH:19]=[CH:18][C:17]([S:20]([Cl:23])(=[O:22])=[O:21])=[CH:16][CH:15]=1>CN(C=O)C>[CH3:3][S:4][C:5](=[CH:13][O:12][S:20]([C:17]1[CH:18]=[CH:19][C:14]([CH3:24])=[CH:15][CH:16]=1)(=[O:22])=[O:21])[C:6]([O:8][CH3:9])=[O:7].[Cl:23][CH:6]=[C:5]([S:4][CH3:3])[C:10]([O:12][CH3:13])=[O:11] |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
21.4 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
200 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
methyl 2-(methylthio)acetate
Quantity
25.8 g
Type
reactant
Smiles
CSCC(=O)OC
Name
methyl formate
Quantity
26.5 g
Type
reactant
Smiles
C(=O)OC
Step Three
Name
p-toluenesulfonyl chloride
Quantity
27 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)Cl)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
STIRRING
Type
STIRRING
Details
stirred at room temperature for 1 hour
Duration
1 h
WASH
Type
WASH
Details
After dilution with tert-butyl methyl ether, the solution was washed sequentially with water and saturated NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (hexane/ethyl acetate=5/1)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
methyl 2-(methylthio)-3-(p-toluenesulfonyloxy)-2-propenoate
Type
product
Smiles
CSC(C(=O)OC)=COS(=O)(=O)C1=CC=C(C=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 9.72 g
Name
methyl 3-chloro-2-(methylthio)-2-propenoate
Type
product
Smiles
ClC=C(C(=O)OC)SC
Measurements
Type Value Analysis
AMOUNT: MASS 1.88 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.